(Nitrilotris(methylene))triphosphonic acid (Nitrilotris(methylene))triphosphonic acid [Nitrilotris(methylene)]trisphosphonic acid, also known as ammonium (nitrilotris(methylene))triphosphonate or aminotris(methylphosphonic acid), belongs to the class of organic compounds known as organic phosphonic acids. These are organic compounds containing phosphonic acid. [Nitrilotris(methylene)]trisphosphonic acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Within the cell, [nitrilotris(methylene)]trisphosphonic acid is primarily located in the cytoplasm.
Brand Name: Vulcanchem
CAS No.: 6419-19-8
VCID: VC0519693
InChI: InChI=1S/C3H12NO9P3/c5-14(6,7)1-4(2-15(8,9)10)3-16(11,12)13/h1-3H2,(H2,5,6,7)(H2,8,9,10)(H2,11,12,13)
SMILES: C(N(CP(=O)(O)O)CP(=O)(O)O)P(=O)(O)O
Molecular Formula: C3H12NO9P3
Molecular Weight: 299.05 g/mol

(Nitrilotris(methylene))triphosphonic acid

CAS No.: 6419-19-8

Cat. No.: VC0519693

Molecular Formula: C3H12NO9P3

Molecular Weight: 299.05 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

(Nitrilotris(methylene))triphosphonic acid - 6419-19-8

Specification

CAS No. 6419-19-8
Molecular Formula C3H12NO9P3
Molecular Weight 299.05 g/mol
IUPAC Name [bis(phosphonomethyl)amino]methylphosphonic acid
Standard InChI InChI=1S/C3H12NO9P3/c5-14(6,7)1-4(2-15(8,9)10)3-16(11,12)13/h1-3H2,(H2,5,6,7)(H2,8,9,10)(H2,11,12,13)
Standard InChI Key YDONNITUKPKTIG-UHFFFAOYSA-N
SMILES C(N(CP(=O)(O)O)CP(=O)(O)O)P(=O)(O)O
Canonical SMILES C(N(CP(=O)(O)O)CP(=O)(O)O)P(=O)(O)O
Appearance Solid powder
Boiling Point 480.0 °C
Melting Point 210-215°C

Introduction

Chemical Structure and Nomenclature

(Nitrilotris(methylene))triphosphonic acid belongs to the organophosphonate family, characterized by direct carbon-phosphorus bonds. Its IUPAC name, nitrilotris(methylenephosphonic acid), reflects its trifunctional architecture: a nitrogen center linked to three methylenephosphonic acid groups. The molecular structure is represented as N(CH2PO3H2)3\text{N}(\text{CH}_2\text{PO}_3\text{H}_2)_3, with each phosphonic acid group contributing to its high affinity for polyvalent metal cations .

Table 1: Key Structural and Chemical Identifiers

PropertyValue
CAS No.6419-19-8
EC No.229-146-5
Molecular FormulaC3H12NO9P3\text{C}_3\text{H}_{12}\text{NO}_9\text{P}_3
Molecular Weight299.05 g/mol
SolubilityHighly soluble in water

Synthesis and Physicochemical Properties

ATMP is synthesized via a Mannich-type reaction involving ammonia, formaldehyde, and phosphorous acid. This one-pot process proceeds under acidic conditions, yielding a hygroscopic, crystalline solid :

NH3+3HCHO+3H3PO3N(CH2PO3H2)3+3H2O\text{NH}_3 + 3\text{HCHO} + 3\text{H}_3\text{PO}_3 \rightarrow \text{N}(\text{CH}_2\text{PO}_3\text{H}_2)_3 + 3\text{H}_2\text{O}

The reaction’s efficiency hinges on stoichiometric control and temperature modulation to prevent side products.

Key Physicochemical Properties:

  • Chelation Capacity: ATMP forms stable complexes with cations like Ca2+\text{Ca}^{2+}, Mg2+\text{Mg}^{2+}, and Fe3+\text{Fe}^{3+}, with stability constants (logK\log K) exceeding 10 for Ca2+\text{Ca}^{2+} at pH 7 .

  • Thermal Stability: Decomposes above 200°C, releasing phosphorous oxides and nitrogen compounds.

  • pH Sensitivity: Exists in multiple protonation states (H6L\text{H}_6\text{L} to L6\text{L}^{6-}) depending on solution pH, influencing its chelation behavior .

Chelation Mechanisms and Metal Ion Interactions

ATMP’s three phosphonic acid groups act as multidentate ligands, enabling coordination with metal ions through oxygen atoms. The chelation process involves:

  • Electrostatic Attraction: Protonated phosphonate groups attract cationic species.

  • Ligand Exchange: Displacement of water molecules from the metal’s hydration sphere.

  • Complex Formation: Creation of six-membered rings with metals, enhancing thermodynamic stability .

Table 2: Stability Constants of ATMP-Metal Complexes

Metal IonlogK\log K (25°C)
Ca2+\text{Ca}^{2+}10.2
Mg2+\text{Mg}^{2+}8.7
Fe3+\text{Fe}^{3+}16.5

This chelation efficacy underpins ATMP’s utility in inhibiting scale formation by sequestering hardness ions in aqueous systems .

Applications in Water Treatment and Nanofiltration

Scale Inhibition

ATMP prevents scale deposition (e.g., CaCO3\text{CaCO}_3, CaSO4\text{CaSO}_4) via threshold inhibition and crystal distortion. At sub-stoichiometric concentrations (1–10 mg/L), it adsorbs onto nascent crystal nuclei, blocking growth sites .

Impact on Nanofiltration Performance

A seminal study investigated ATMP’s effects on nanofiltration (NF) membranes treating calcium-rich solutions :

  • Experimental Setup: NF 270 membrane; 3 mmol/L CaCl2\text{CaCl}_2; ATMP concentrations 0–20 mg/L.

  • Findings:

    • Rejection Rate: A local minimum (65%) occurred at 10 mg/L ATMP (pH 5.5), attributed to membrane isoelectric point (IEP) effects .

    • Permeate Flux: Peaked at 75 L·m2^{-2}·h1^{-1} under the same conditions.

    • Mechanism: Electrostatic interactions dominated over chelation, altering membrane surface charge and pore structure .

Table 3: ATMP Concentration vs. NF Performance

[ATMP] (mg/L)Ca2+\text{Ca}^{2+} Rejection (%)Permeate Flux (L·m2^{-2}·h1^{-1})
05868
106575
208262

Surface Modification and Industrial Uses

ATMP forms protective coatings on aluminum surfaces, mitigating corrosion and water-induced degradation. Reaction with Al2O3\text{Al}_2\text{O}_3 yields a phosphonate-aluminate layer, enhancing durability in microfabrication . Industrial applications include:

  • Cooling Water Systems: Scale and corrosion inhibition at 5–20 mg/L doses.

  • Textile Processing: Metal ion sequestration to prevent dye precipitation.

  • Pulp/Paper Industry: Peroxide stabilization during bleaching .

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